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Compound of Interest

Compound Name: 2-methoxy-7H-purine

CAS No.: 37432-20-5

Cat. No.: B11924195

Get Quote

Executive Summary & Structural Context
The C2 carbon in 2-methoxypurine is a critical diagnostic marker in purine chemistry. Its

chemical shift is significantly deshielded relative to the parent purine due to the direct

attachment of the methoxy oxygen and the flanking nitrogen atoms (N1 and N3). Correct

assignment requires distinguishing this signal from the C4, C6, and C8 resonances, which are

sensitive to tautomeric equilibrium (N7-H vs. N9-H).
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Compound C2 Shift (δ ppm) C6 Shift (δ ppm) Structural Note

2-Methoxyadenosine 161.7 156.2
Surrogate standard for

2-OMe purine core

2-Methoxypyridine 164.0 -
Monocyclic analog

(electronic reference)

Guanine 154.0 158.0 2-amino-6-oxo analog

2-Chloropurine 152.5 150-155
Electron-withdrawing

Cl vs OMe

Purine (Parent) 152.1 145.5
Unsubstituted

reference

Note: Data for 2-methoxyadenosine is used as the primary spectral anchor for the 2-

methoxypurine core due to the high structural conservation at the C2 position. The 6-amino

group in adenine typically exerts a minor shielding effect (<2 ppm) on C2 compared to a

hydrogen, suggesting the C2 of unsubstituted 2-methoxypurine resides in the 162–164 ppm

range.

Technical Analysis: The C2 Chemical Shift
Mechanism of Shift Assignment
The C2 resonance of 2-methoxypurine appears in the downfield region (160–165 ppm), distinct

from the methoxy carbon itself (~54–56 ppm).

Deshielding Effect: The electronegative oxygen atom of the methoxy group withdraws

electron density via induction (-I effect), significantly deshielding the C2 nucleus compared to

the C2-H of the parent purine (152.1 ppm).

Resonance Effect: While the oxygen lone pair can donate electron density (+M effect), the

inductive withdrawal dominates in the electron-deficient pyrimidine ring of the purine system,

similar to the trend seen in 2-methoxypyridine (164.0 ppm).

Differentiation: C2 is distinguished from C6 (in 2-methoxyadenine derivatives) because C6 is

often shielded by exocyclic amines or deshielded by carbonyls (in guanine-like systems).
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Tautomerism and Solvent Effects
Purines exist in a tautomeric equilibrium between N7-H and N9-H forms.

DMSO-d₆: Favors the N9-H tautomer for most 2-substituted purines.

C2 Sensitivity: The C2 chemical shift is less sensitive to N7/N9 tautomerism than C4 or C8,

making it a reliable structural probe. However, protonation at N1 or N3 (in acidic media) will

cause significant upfield or downfield shifts depending on the specific site of protonation.

Comparative Analysis: 2-Methoxypurine vs.
Alternatives
The following table compares the C2 spectral performance of 2-methoxypurine against

common analogs used in drug discovery scaffolds.

Feature 2-Methoxypurine
Guanine (2-NH₂, 6-
Oxo)

2-Chloropurine

C2 Shift (ppm) ~161.7 - 164.0 154.0 152.5

Electronic Nature
Electron-Rich (OMe

donor)

Amphoteric (H-bond

donor/acceptor)

Electron-Poor (Cl

acceptor)

Solubility (DMSO) High Low (Aggregates) Moderate

Spectral Resolution
Sharp Singlet

(Quaternary)

Broad (Quadrupolar N

broadening)
Sharp Singlet

Diagnostic Utility
High (Distinct from

aromatics)

Moderate (Overlap

with C4/C8)
High

Experimental Protocol: Acquiring High-Fidelity 13C
NMR
Acquiring 13C NMR data for quaternary carbons in purines requires optimized relaxation

delays.
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Step-by-Step Workflow
Sample Preparation:

Dissolve 20–30 mg of 2-methoxypurine in 0.6 mL DMSO-d₆.

Critical: Use a high-quality NMR tube (5 mm) to minimize shimming errors.

Optional: Add 1-2 drops of CDCl₃ if using a mixed solvent system, but pure DMSO-d₆ is

preferred for solubility.

Instrument Parameters (Typical 400/500 MHz):

Pulse Sequence:zgpg30 (Power-gated decoupling).

Spectral Width: 240 ppm (to capture C2/C6 and carbonyls).

Relaxation Delay (D1): Set to 2.0 – 3.0 seconds.

Reasoning: C2 is a quaternary carbon with no attached protons (long T1 relaxation

time). A short D1 will saturate the signal, reducing intensity.

Scans (NS): Minimum 1024 scans (due to low sensitivity of quaternary carbons).

Temperature: 298 K (25°C).

Processing:

Line Broadening (LB): 1.0 – 2.0 Hz.

Baseline Correction: Polynomial (abs) to flatten the broad hump from glass/DMSO.

Referencing: Set DMSO-d₆ septet center to 39.52 ppm.

Structural Visualization
The following diagram illustrates the structural influences on the C2 chemical shift, including

the inductive effect of the methoxy group and the tautomeric equilibrium.
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Caption: Factors influencing the 13C NMR chemical shift of the C2 position in 2-methoxypurine.

The methoxy group exerts a dominant deshielding effect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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